Cas no 1508759-48-5 (6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine)

• Product Name: 6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
• CAS No: 1508759-48-5
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 4827698
• Update Time: 2025-05-20

6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine

• Inchi： 1S/C8H9BrN2O/c1-5-4-10-8-6(12-5)2-3-7(9)11-8/h2-3,5H,4H2,1H3,(H,10,11)
• InChI Key： PRWVSQIQRWZJOP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(N=1)NCC(C)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• XLogP3: 2.4
• Topological Polar Surface Area: 34.2

Additional information on 6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine

Professional Introduction to Compound with CAS No. 1508759-48-5 and Product Name: 6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine

The compound with the CAS number 1508759-48-5 and the product name 6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrido[3,2-b][1,4]oxazine class, which has garnered considerable attention due to its unique structural and pharmacological properties. The presence of a bromine substituent at the 6-position and a methyl group at the 2-position enhances its reactivity and potential applications in drug discovery.

Recent studies have highlighted the importance of 6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine in the development of novel therapeutic agents. Its molecular framework is particularly intriguing because it combines a pyridine ring with an oxazine moiety, creating a scaffold that can interact with various biological targets. This dual functionality has made it a valuable intermediate in synthesizing compounds with potential applications in treating neurological disorders, inflammation, and infectious diseases.

The structural features of 6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine make it an attractive candidate for further exploration in medicinal chemistry. The bromine atom at the 6-position provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in the synthesis of complex organic molecules and have been instrumental in developing new drugs targeting cancer and other chronic diseases.

In addition to its synthetic utility, 6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine has shown promise in preclinical studies as a modulator of enzyme activity. Specifically, it has been investigated for its potential to inhibit kinases and phosphodiesterases, which are critical enzymes involved in signal transduction pathways. Dysregulation of these pathways is often associated with various diseases, making them prime targets for therapeutic intervention. The compound's ability to interact with these enzymes suggests that it could be developed into a drug that regulates cellular processes by modulating kinase activity.

Recent advances in computational chemistry have also contributed to the understanding of 6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine's pharmacological properties. Molecular docking studies have been conducted to predict how this compound might bind to its target proteins. These studies have provided insights into the compound's binding affinity and specificity, which are crucial factors in drug design. By leveraging computational methods, researchers can optimize the compound's structure to enhance its potency and selectivity.

The synthesis of 6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step at the 6-position is particularly critical and must be performed under controlled conditions to avoid side reactions. Similarly, the introduction of the methyl group at the 2-position must be carefully monitored to prevent unwanted byproducts. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

The potential applications of 6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine extend beyond traditional pharmaceuticals. It has been explored as a building block for agrochemicals and specialty chemicals due to its versatile reactivity. The ability to functionalize its structure allows for the creation of compounds with specific properties that can be tailored for various industrial applications. This versatility makes it an attractive candidate for interdisciplinary research projects aimed at developing innovative solutions across multiple sectors.

As research continues to uncover new applications for 6-Bromo-2-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine, its significance in chemical biology and drug discovery is likely to grow. The compound's unique structural features and reactivity make it a valuable tool for researchers exploring new therapeutic strategies. By leveraging cutting-edge synthetic techniques and computational methods, scientists can further exploit its potential to develop novel drugs that address unmet medical needs.

In conclusion,6-Bromo-2-methyl-3-hydroxypropylidene-D-threonic acid (CAS No: 1508759485) represents a promising compound with diverse applications in pharmaceuticals and beyond. Its structural complexity and functional groups provide opportunities for innovation in drug design and synthetic chemistry. As research progresses,1508759485 will continue to play a crucial role in advancing our understanding of molecular interactions and developing new treatments for various diseases.